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Compound Name:
Dimethoxybis(pentafluorophenyl)si

lane

CAS No.: 223668-68-6

Cat. No.: B1303330

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethoxybis(pentafluorophenyl)silane is a specialized organosilicon compound featuring

two electron-withdrawing pentafluorophenyl groups and two hydrolyzable methoxy groups

attached to a central silicon atom. This unique structure imparts distinct chemical properties

that make it a compound of interest in advanced materials science and synthetic chemistry.

The presence of the highly fluorinated aromatic rings is expected to confer significant thermal

and chemical stability, as well as unique electronic characteristics and hydrophobicity. The

methoxy groups provide a reactive site for hydrolysis and condensation, allowing for the

integration of this silane into larger networks or onto surfaces.

This technical guide provides a comprehensive overview of the known properties, and potential

applications of Dimethoxybis(pentafluorophenyl)silane, based on available data.
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Core Properties of
Dimethoxybis(pentafluorophenyl)silane
A summary of the fundamental physicochemical properties of

Dimethoxybis(pentafluorophenyl)silane is presented below.

Property Value Source

CAS Number 223668-68-6 [Vendor Information]

Molecular Formula C₁₄H₆F₁₀O₂Si [Vendor Information]

Molecular Weight 424.27 g/mol [Vendor Information]

Appearance
Not specified (likely a liquid or

low-melting solid)
N/A

Boiling Point Not available N/A

Density Not available N/A

Molecular Structure
The structure of Dimethoxybis(pentafluorophenyl)silane is characterized by a central silicon

atom bonded to two methoxy (-OCH₃) groups and two pentafluorophenyl (-C₆F₅) groups.
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Caption: Chemical structure of Dimethoxybis(pentafluorophenyl)silane.

Spectroscopic Characterization
Detailed experimental spectroscopic data for Dimethoxybis(pentafluorophenyl)silane is not

widely available in published literature. However, based on its structure, the following

spectroscopic characteristics can be anticipated:

¹H NMR: A single resonance corresponding to the protons of the two equivalent methoxy

groups.

¹³C NMR: Resonances for the methoxy carbon and distinct signals for the carbons of the

pentafluorophenyl rings.
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¹⁹F NMR: Multiple resonances corresponding to the ortho, meta, and para fluorine atoms of

the pentafluorophenyl rings.

²⁹Si NMR: A characteristic shift for a silicon atom in this chemical environment.

Mass Spectrometry: Predicted mass spectrometry data for various adducts of

Dimethoxybis(pentafluorophenyl)silane has been calculated[1]. For example, the [M+H]⁺

adduct is predicted to have a mass-to-charge ratio (m/z) of 425.00502[1].

Synthesis
A specific, peer-reviewed synthesis protocol for Dimethoxybis(pentafluorophenyl)silane is

not readily available in the scientific literature. However, its synthesis can be conceptually

approached through established methods in organosilicon chemistry. A plausible synthetic

route is the reaction of dichlorobis(pentafluorophenyl)silane with methanol in the presence of a

base to neutralize the HCl byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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